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Compound of Interest

Compound Name: Bleximenib

CAS No.: 2654081-35-1

Cat. No.: B12404535

Get Quote

This guide provides a comprehensive comparison of Bleximenib with other emerging menin

inhibitors for the treatment of relapsed or refractory (R/R) Acute Myeloid Leukemia (AML),

particularly in patient populations with KMT2A rearrangements (KMT2Ar) or NPM1 mutations

(NPM1m). The information is intended for researchers, scientists, and drug development

professionals, offering objective performance data, detailed experimental methodologies, and

visual representations of key biological and experimental processes.

Mechanism of Action: Targeting the Menin-KMT2A Axis
Bleximenib is an investigational, orally administered small molecule that functions as a menin

inhibitor.[1] In specific subtypes of AML, the protein menin forms a complex with histone

methyltransferase KMT2A (also known as MLL). This interaction is critical for the transcription

of leukemogenic genes, such as HOXA and MEIS1, which drive blast proliferation and inhibit

differentiation.[2][3] Bleximenib disrupts the menin-KMT2A interaction, thereby downregulating

the expression of these target genes, impairing leukemic cell growth, and promoting

differentiation.[1][3] This targeted approach has shown promise for AML subtypes dependent

on this pathway, including those with KMT2Ar and NPM1m.[4][5]
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Caption: Mechanism of Action of Bleximenib.
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Comparative Efficacy of Menin Inhibitors (Monotherapy)
The following table summarizes the clinical efficacy of Bleximenib and its main alternatives,

Revumenib and Ziftomenib, when used as monotherapy in patients with relapsed/refractory

acute leukemia.

Parameter
Bleximenib

(cAMeLot-1)
Revumenib

(AUGMENT-101)
Ziftomenib (KOMET-
001)

Trial Identifier NCT04811560 NCT04065399 NCT04067336

Patient Population
R/R Acute Leukemia

(KMT2Ar or NPM1m)

R/R Acute Leukemia

(KMT2Ar)
R/R AML (NPM1m)

Overall Response

Rate (ORR)

47.6% (at RP2D of

90/100 mg BID)[4]
63.9%[4] 41%

Composite Complete

Remission (CRc)

Not explicitly reported,

but CR/CRh is a

component.

Not explicitly reported,

but CR/CRh is a

component.

35%

CR + CRh Rate
33.3% (at RP2D of

90/100 mg BID)[4]
22.7% (CR/CRh)[4] 30%

Median Time to First

Response
1.4 months[4] 1.0 month[4] 1.9 months

Median Duration of

Response
Not yet mature

6.4 months (for

CR/CRh)[4]
9.9 months

Key Adverse Events

(Grade ≥3)

Thrombocytopenia,

Anemia, Neutropenia,

Febrile Neutropenia[4]

Differentiation

Syndrome, QTc

Prolongation, Febrile

Neutropenia[2]

Differentiation

Syndrome

CR: Complete Remission; CRh: Complete Remission with partial hematologic recovery; RP2D:

Recommended Phase 2 Dose; BID: Twice daily.

Efficacy in Combination Therapies

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b12404535/docs?utm_src=pdf-body#validating-the-efficacy-of-bleximenib-in-relapsed-refractory-aml-a-comparative-guide
https://aml-hub.com/medical-information/menin-inhibitors-for-aml-current-status-and-insights-from-ash-2024
https://aml-hub.com/medical-information/menin-inhibitors-for-aml-current-status-and-insights-from-ash-2024
https://aml-hub.com/medical-information/menin-inhibitors-for-aml-current-status-and-insights-from-ash-2024
https://aml-hub.com/medical-information/menin-inhibitors-for-aml-current-status-and-insights-from-ash-2024
https://aml-hub.com/medical-information/menin-inhibitors-for-aml-current-status-and-insights-from-ash-2024
https://aml-hub.com/medical-information/menin-inhibitors-for-aml-current-status-and-insights-from-ash-2024
https://aml-hub.com/medical-information/menin-inhibitors-for-aml-current-status-and-insights-from-ash-2024
https://aml-hub.com/medical-information/menin-inhibitors-for-aml-current-status-and-insights-from-ash-2024
https://pmc.ncbi.nlm.nih.gov/articles/PMC12175398/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404535?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Menin inhibitors are also being evaluated in combination with other standard-of-care agents,

such as venetoclax and azacitidine (VEN+AZA), showing enhanced response rates.

Parameter

Bleximenib +

VEN+AZA

(ALE1002)

Revumenib +

VEN+AZA (BEAT
AML)

Ziftomenib +

VEN+AZA (KOMET-
007)

Trial Identifier NCT05453903 NCT03013998 NCT05735184

Patient Population
R/R AML (KMT2Ar or

NPM1m)

ND AML (NPM1m or

KMT2Ar)

R/R AML (KMT2Ar or

NPM1m)

Overall Response

Rate (ORR)
82% (at RP2D)[1]

90.5% (at dose level

1)[5]

Not explicitly reported,

but CRc is high.

Composite Complete

Remission (CRc)
59% (at RP2D)[1]

Not explicitly reported,

but remission rates

are high.

High rates observed.

[5]

Key Safety Signals

Profile considered

acceptable, with no

QTc prolongation

signal observed to

date.[5]

Safety profile was

manageable.[5]

Manageable safety

profile.[4]

ND: Newly Diagnosed; R/R: Relapsed/Refractory.

Experimental Protocols
Clinical Trial Protocol: Phase I/II Study of Bleximenib
Monotherapy (cAMeLot-1)
The cAMeLot-1 trial (NCT04811560) is a Phase I/II, multicenter, open-label, dose-finding study

designed to evaluate the safety, efficacy, and pharmacokinetics of Bleximenib monotherapy.[4]

Objective: To determine the Recommended Phase 2 Dose (RP2D) and evaluate the clinical

activity of Bleximenib in patients with R/R acute leukemia harboring KMT2Ar or NPM1m.[2]
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Patient Population: Adults with relapsed or refractory AML, ALL, or other acute leukemias

with confirmed KMT2A rearrangements or NPM1 mutations who have received prior lines of

therapy.[4]

Methodology:

Dose Escalation: Patients were enrolled in cohorts receiving escalating doses of

Bleximenib (e.g., 45 mg, 90/100 mg, and 150 mg) administered orally twice daily (BID).[4]

Safety Monitoring: Patients were monitored for dose-limiting toxicities (DLTs) and

treatment-emergent adverse events (TEAEs), graded using CTCAE v5.0.[6]

Efficacy Assessment: Response to treatment was evaluated based on standard criteria for

acute leukemia, including rates of Overall Response (ORR), Complete Remission (CR),

and CR with partial hematological recovery (CRh).[6]

Pharmacodynamics: Target engagement was assessed by measuring the change in the

expression of target genes like MEIS1 in bone marrow samples from baseline.[6]
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Caption: Generalized workflow for a dose-escalation clinical trial.

Preclinical Protocol: AML Primary Sample Drug
Sensitivity Assay
This protocol describes a typical in vitro experiment to determine the sensitivity of primary AML

patient samples to Bleximenib.[3][7]
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Objective: To assess the effect of Bleximenib on the proliferation and differentiation of

primary AML blasts.

Materials:

Cryopreserved or fresh mononuclear cells from AML patient bone marrow or peripheral

blood.

Cell culture medium (e.g., Gartner medium) with cytokines (G-CSF, TPO, IL-3).

Bleximenib (JNJ-75276617) dissolved in DMSO.

Flow cytometry antibodies (e.g., CD45, CD117, CD11b) and viability dye (e.g., DAPI).

Methodology:

Cell Culture: Thaw and culture primary AML mononuclear cells. Cells can be co-cultured

on a supportive stromal layer (e.g., MS5) to better mimic the bone marrow

microenvironment.[3]

Drug Treatment: Treat cells with a range of Bleximenib concentrations (e.g., 0.03 µM, 0.3

µM, 3.0 µM) and a DMSO vehicle control.[3]

Incubation: Incubate cells for a defined period (e.g., 7 to 14 days), replenishing the

medium and drug at set intervals.[3]

Flow Cytometry Analysis: At the end of the incubation, stain cells with antibodies to identify

leukemic blasts (e.g., CD45dim, CD117+) and markers of myeloid differentiation (e.g.,

CD11b). Analyze using a flow cytometer to quantify cell viability and changes in surface

marker expression.[7]

Data Analysis: Compare the percentage of viable blast cells and the expression of

differentiation markers between Bleximenib-treated and DMSO-treated samples to

determine drug efficacy.
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Preclinical Drug Sensitivity Workflow
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Caption: Workflow for in vitro testing of Bleximenib on AML samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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